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Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used extensively in the
formulation of insensitive munitions (IM) and propellants.[1] As a pale yellow, oily liquid,
TEGDN serves as a less sensitive replacement for nitroglycerin (NG), enhancing the safety and
stability of explosive compositions without significantly compromising performance.[1][2] Its
primary function is to reduce the vulnerability of munitions to unintended stimuli such as shock,
friction, and heat.[1] TEGDN achieves this by plasticizing the binder system in polymer-bonded
explosives (PBX) and propellants, which improves mechanical properties and flexibility,
especially at low temperatures.[3] These characteristics are crucial for developing low-
vulnerability ammunition (LOVA) and meeting stringent IM requirements.[1][4] This document
provides detailed protocols and data for the synthesis, formulation, and characterization of
TEGDN-based insensitive munitions.

Physicochemical and Explosive Properties of
TEGDN

TEGDN offers a distinct safety and performance profile compared to traditional energetic
plasticizers like nitroglycerin. Its chemical stability is superior to that of both nitroglycerin and
nitrocellulose.[2] While its detonation velocity and heat of explosion are lower than NG, its

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b090936?utm_src=pdf-interest
https://www.benchchem.com/product/b090936?utm_src=pdf-body
https://www.benchchem.com/product/b090936
https://www.benchchem.com/product/b090936
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.benchchem.com/product/b090936
https://a.osmarks.net/content/roguesci_chemlab/www.roguesci.org/chemlab/energetics/TEGDN.html
https://www.benchchem.com/product/b090936
https://en.wikipedia.org/wiki/Insensitive_munition
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

higher detonation gas volume and significantly reduced sensitivity to shock and temperature
make it a valuable component for IM applications.[2]

Table 1: Comparison of Physicochemical Properties: TEGDN vs. Nitroglycerin

Physical Property TEGDN Nitroglycerin Reference(s)
Light yellow oily L
Appearance L. Yellow oily liquid [2]
liquid
Molecular Formula CeH12N20s C3HsN3Oo9 [3]
Molar Mass 240.17 g/mol 227.09 g/mol [1]
Density / Specific
) 1.335 g/cm3 1.591 g/cm3 [2][5]
Gravity
Nitrogen Content 11.66% 18.5% [2]
Melting/Solidification
_ -19 °C +13.2 °C [1][2]
Point
Flash Point 146.9 °C 12 °C [2]
Viscosity (at 20°C) 13.2 cP 37.8 cP [2]
Vapor Pressure (at
0.001 mmHg 0.00025 mmHg [2]

20°C)

| Water Solubility (at 25°C) | 7,430 mg/L | - |[1] |

Table 2: Comparison of Explosive Properties: TEGDN vs. Nitroglycerin
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Explosive Property = TEGDN Nitroglycerin Reference(s)
Explosion

225°C 222 °C [2]
Temperature (5s)
Heat of Explosion 725 kcal/kg 1,616 kcal/kg [2]

Detonation Velocity

~2,000 m/s (heavily

confined)

7,600 m/s

[2](3]

Detonation Gas

Volume

1,202 L/kg

782 L/kg

[2]

Lead Block Test

320 cm?¥/10g

520 cm?/10g

[2]

Impact Sensitivity
(BAM)

>100 cm (2 kg)

[2]

Card Gap Test

0.48 cm (0.19 in)

2.31cm (0.91 in)

[2]

| Critical Diameter (Steel Sleeve)| 26.7 mm | 24 mm |[2] |

Synthesis and Purification of TEGDN

TEGDN is typically synthesized by the nitration of triethylene glycol (TEG) using a mixed acid

of nitric acid (HNOs) and sulfuric acid (H2SOa4).[1] The process requires precise temperature

control to ensure high yields and prevent thermal decomposition.[1]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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